Cas no 1361567-44-3 (2-(3,4,5-Trichlorophenyl)-4-(trifluoromethyl)pyridine-3-acetonitrile)

2-(3,4,5-Trichlorophenyl)-4-(trifluoromethyl)pyridine-3-acetonitrile is a specialized organic compound featuring a trichlorophenyl group and a trifluoromethyl-substituted pyridine core, linked to an acetonitrile moiety. Its unique structure confers high chemical stability and reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of electron-withdrawing groups (trichlorophenyl and trifluoromethyl) enhances its utility in cross-coupling reactions and nucleophilic substitutions. This compound is particularly suited for applications requiring precise functionalization, such as the development of bioactive molecules or advanced materials. Its well-defined molecular architecture ensures consistent performance in synthetic pathways, offering researchers a reliable building block for complex chemical transformations.

2-(3,4,5-Trichlorophenyl)-4-(trifluoromethyl)pyridine-3-acetonitrile structure

1361567-44-3 structure

Product name:2-(3,4,5-Trichlorophenyl)-4-(trifluoromethyl)pyridine-3-acetonitrile

CAS No:1361567-44-3

MF:C₁₄H₆Cl₃F₃N₂

MW:365.565050601959

CID:4793749

2-(3,4,5-Trichlorophenyl)-4-(trifluoromethyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

- 2-(3,4,5-Trichlorophenyl)-4-(trifluoromethyl)pyridine-3-acetonitrile
- Inchi： 1S/C14H6Cl3F3N2/c15-10-5-7(6-11(16)12(10)17)13-8(1-3-21)9(2-4-22-13)14(18,19)20/h2,4-6H,1H2
- InChI Key： BQFWYDGYDWTTCI-UHFFFAOYSA-N
- SMILES： ClC1C(=C(C=C(C=1)C1C(CC#N)=C(C(F)(F)F)C=CN=1)Cl)Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 22
Rotatable Bond Count: 2
Complexity: 425
Topological Polar Surface Area: 36.7
XLogP3: 4.9

2-(3,4,5-Trichlorophenyl)-4-(trifluoromethyl)pyridine-3-acetonitrile Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Alichem	A013030776-500mg	2-(3,4,5-Trichlorophenyl)-4-(trifluoromethyl)pyridine-3-acetonitrile	1361567-44-3	97%	500mg	839.45 USD	2021-05-31
Alichem	A013030776-1g	2-(3,4,5-Trichlorophenyl)-4-(trifluoromethyl)pyridine-3-acetonitrile	1361567-44-3	97%	1g	1,490.00 USD	2021-05-31
Alichem	A013030776-250mg	2-(3,4,5-Trichlorophenyl)-4-(trifluoromethyl)pyridine-3-acetonitrile	1361567-44-3	97%	250mg	499.20 USD	2021-05-31

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Additional information on 2-(3,4,5-Trichlorophenyl)-4-(trifluoromethyl)pyridine-3-acetonitrile

Comprehensive Overview of 2-(3,4,5-Trichlorophenyl)-4-(trifluoromethyl)pyridine-3-acetonitrile (CAS No. 1361567-44-3)

The compound 2-(3,4,5-Trichlorophenyl)-4-(trifluoromethyl)pyridine-3-acetonitrile (CAS No. 1361567-44-3) is a highly specialized chemical entity that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. Its unique molecular structure, featuring a trichlorophenyl group and a trifluoromethylpyridine moiety, makes it a valuable intermediate for synthesizing advanced functional materials and bioactive molecules. Researchers and industry professionals frequently search for this compound due to its potential applications in drug discovery and crop protection.

In recent years, the demand for fluorinated compounds and chlorinated aromatics has surged, driven by their exceptional stability and bioactivity. The presence of both trifluoromethyl and trichlorophenyl groups in this molecule enhances its lipophilicity and metabolic resistance, making it a candidate for targeted therapeutics and sustainable agrochemicals. This aligns with the growing trend of green chemistry and the search for eco-friendly alternatives in industrial processes.

The synthesis of 2-(3,4,5-Trichlorophenyl)-4-(trifluoromethyl)pyridine-3-acetonitrile involves multi-step organic reactions, often requiring catalytic cross-coupling and selective fluorination techniques. Its CAS No. 1361567-44-3 serves as a critical identifier for regulatory compliance and patent filings. Laboratories and manufacturers emphasize the importance of high-purity standards and scalable production methods to meet the needs of R&D pipelines and commercial applications.

From a pharmaceutical perspective, this compound's structural motifs are reminiscent of kinase inhibitors and antimicrobial agents, sparking interest in its potential to address drug-resistant infections and chronic diseases. Meanwhile, in agrochemical research, its derivatives are explored for pest control and herbicidal activity, addressing global challenges like food security and climate-resilient crops.

The analytical characterization of CAS No. 1361567-44-3 typically employs NMR spectroscopy, mass spectrometry, and HPLC to ensure structural integrity and purity. As the scientific community prioritizes data reproducibility and transparent reporting, detailed documentation of its physicochemical properties—such as melting point, solubility, and stability—is essential for downstream applications.

In conclusion, 2-(3,4,5-Trichlorophenyl)-4-(trifluoromethyl)pyridine-3-acetonitrile represents a versatile building block in modern chemistry. Its relevance to life sciences and industrial innovation underscores the need for continued exploration and optimization. As AI-driven drug design and precision agriculture evolve, this compound may play a pivotal role in shaping future breakthroughs.